Cas no 2172577-22-7 (2-(5-Methyl-1,3,4-thiadiazol-2-yl)cyclobutan-1-ol)

• Product Name: 2-(5-Methyl-1,3,4-thiadiazol-2-yl)cyclobutan-1-ol
• CAS No: 2172577-22-7
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5760755
• PubChem ID: 165786674
• Update Time: 2025-05-20

2-(5-Methyl-1,3,4-thiadiazol-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1627111
• 2172577-22-7
• 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclobutan-1-ol
• 2-(5-Methyl-1,3,4-thiadiazol-2-yl)cyclobutan-1-ol

• Inchi： 1S/C7H10N2OS/c1-4-8-9-7(11-4)5-2-3-6(5)10/h5-6,10H,2-3H2,1H3
• InChI Key： MQKJARRPCYJTSA-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CCC1O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2Ų

Additional information on 2-(5-Methyl-1,3,4-thiadiazol-2-yl)cyclobutan-1-ol

Comprehensive Overview of 2-(5-Methyl-1,3,4-thiadiazol-2-yl)cyclobutan-1-ol (CAS No. 2172577-22-7): Properties, Applications, and Research Insights

The compound 2-(5-Methyl-1,3,4-thiadiazol-2-yl)cyclobutan-1-ol (CAS No. 2172577-22-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its hybrid architecture, combining a thiadiazole ring with a cyclobutanol moiety, offers versatile reactivity and potential bioactivity. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending queries such as "thiadiazole derivatives in drug discovery" and "cyclobutanol-based building blocks."

From a structural perspective, the 5-methyl-1,3,4-thiadiazole unit is known for its electron-withdrawing properties and metabolic stability, making it a favored scaffold in medicinal chemistry. Coupled with the strained cyclobutan-1-ol ring, this compound exhibits intriguing steric and electronic effects. Researchers have explored its role as an intermediate in synthesizing heterocyclic compounds, particularly for targeting enzymes like kinases or proteases. Recent publications highlight its utility in fragment-based drug design (FBDD), a hot topic in AI-driven drug development.

The synthetic routes to CAS 2172577-22-7 often involve cyclization reactions or cross-coupling strategies. One optimized method employs a copper-catalyzed [2+2] cycloaddition to construct the cyclobutanol core, followed by regioselective thiadiazole incorporation. Such methodologies align with the growing demand for "green chemistry approaches" and "atom-economical synthesis"—keywords frequently searched by sustainability-focused chemists. Analytical data (NMR, HRMS) confirm its high purity (>98%), crucial for reproducibility in high-throughput screening assays.

Applications of this compound extend beyond pharmaceuticals. In material science, its rigid backbone has been tested as a linker in metal-organic frameworks (MOFs), addressing searches like "thiadiazole MOFs for gas storage." Additionally, its fluorescence properties are under investigation for bioimaging probes, a trending niche in nanotechnology forums. Notably, patent databases reveal its inclusion in novel crop protection agents, responding to the agrochemical industry's need for eco-friendly pesticides.

Safety and handling of 2-(5-Methyl-1,3,4-thiadiazol-2-yl)cyclobutan-1-ol adhere to standard laboratory protocols. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during manipulation. Stability studies indicate compatibility with common solvents (DMSO, ethanol), a practical detail often queried in "compound solubility databases."

In conclusion, CAS 2172577-22-7 represents a multifaceted tool for researchers exploring small-molecule therapeutics and functional materials. Its dual functionality bridges gaps between medicinal chemistry and catalysis, making it a subject of ongoing innovation. For those tracking "emerging heterocycles 2023" or "scaffold hopping strategies," this compound offers compelling case studies at the intersection of tradition and cutting-edge science.